Cas no 272792-14-0 (Methyl (4-cyanophenoxy)acetate)

Methyl (4-cyanophenoxy)acetate structure
272792-14-0 structure
Product Name:Methyl (4-cyanophenoxy)acetate
CAS No:272792-14-0
MF:C10H9NO3
MW:191.183362722397
MDL:MFCD05855148
CID:852417
PubChem ID:1506457
Update Time:2025-09-28

Methyl (4-cyanophenoxy)acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(4-cyanophenoxy)acetate
    • Methyl (4-Cyanophenoxy)acetate
    • 2-(4-cyanophenoxy)Acetic acid methyl ester
    • Acetic acid, (4-cyanophenoxy)-, methyl ester
    • ACMC-20lyfl
    • AGN-PC-00LV5F
    • CTK3F5214
    • methyl 2-(4-chlorophenylsulfonyl)propionate
    • Propanoic acid, 2-[(4-chlorophenyl)sulfonyl]-, methyl ester
    • methyl(4-cyanophenoxy)acetate
    • MAVSETCJUQQWBN-UHFFFAOYSA-N
    • STK735834
    • TRA0079864
    • SY012813
    • ST4109136
    • AB0058901
    • Z19234337
    • ALBB-024087
    • CS-0102091
    • methyl 2-(4-cyanophenoxy)ethanoate
    • 272792-14-0
    • AKOS000184950
    • MFCD05855148
    • T9K
    • DB-067757
    • AS-31760
    • EN300-197315
    • SCHEMBL2163526
    • Methyl (4-cyanophenoxy)acetate
    • MDL: MFCD05855148
    • Inchi: 1S/C10H9NO3/c1-13-10(12)7-14-9-4-2-8(6-11)3-5-9/h2-5H,7H2,1H3
    • InChI Key: MAVSETCJUQQWBN-UHFFFAOYSA-N
    • SMILES: O(CC(=O)OC)C1C=CC(C#N)=CC=1

Computed Properties

  • Exact Mass: 191.058243149g/mol
  • Monoisotopic Mass: 191.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 59.3

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